2-(4-methylbenzamido)-N-(pyridin-3-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide

• IUPAC Name: 2-[(4-methylbenzoyl)amino]-N-(pyridin-3-ylmethyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide
• InChI: InChI=1S/C21H20N4O2S/c1-13-4-6-15(7-5-13)19(26)25-21-24-18-16(8-9-17(18)28-21)20(27)23-12-14-3-2-10-22-11-14/h2-7,10-11,16H,8-9,12H2,1H3,(H,23,27)(H,24,25,26)
• InChI Key: QWQJDSVAFKFDMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CCC3C(=O)NCC4=CN=CC=C4
• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol

Description

2-(4-methylbenzamido)-N-(pyridin-3-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide is a useful research compound. Its molecular formula is C21H20N4O2S and its molecular weight is 392.48. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis Routes

Researchers have developed efficient and straightforward synthesis routes for creating biologically active derivatives, including isoindoloquinazoline, pyrimidine, and thiazine derivatives, from compounds related to the chemical structure of interest. These synthesis methods offer potential for producing compounds with medicinal properties (F. Abdel-latif, K. El-Shaieb, A. G. El-Deen, 2011).

Novel Antibacterial Agents

A series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were designed, synthesized, and evaluated for their in vitro activities against Mycobacterium smegmatis and Mycobacterium tuberculosis. Some compounds exhibited promising antibacterial activity, highlighting the potential for thiazole derivatives in developing new antibacterial agents (V. U. Jeankumar et al., 2013).

Antimicrobial and Antitumor Activities

Zinc(II) complexes with pyridine thiazole derivatives have shown significant antimicrobial activity against various bacterial strains and specific antitumor activities against certain cancer cell lines. These findings suggest the potential of pyridine thiazole derivatives in creating effective antimicrobial and anticancer therapies (Zou Xun-Zhong et al., 2020).

Anti-5-Lipoxygenase Agents

Novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. Certain derivatives displayed promising activity, indicating their potential as therapeutic agents for diseases mediated by 5-lipoxygenase (A. Rahmouni et al., 2016).